3-(Cyanomethyl)benzoic Acid
3-(Cyanomethyl)benzoic Acid
Brand Name:
Vulcanchem
CAS No.:
5689-33-8
VCID:
VC0120265
InChI:
InChI=1S/C9H7NO2/c10-5-4-7-2-1-3-8(6-7)9(11)12/h1-3,6H,4H2,(H,11,12)
SMILES:
C1=CC(=CC(=C1)C(=O)O)CC#N
Molecular Formula:
C9H7NO2
Molecular Weight:
161.16 g/mol
3-(Cyanomethyl)benzoic Acid
CAS No.: 5689-33-8
Reference Standards
VCID: VC0120265
Molecular Formula: C9H7NO2
Molecular Weight: 161.16 g/mol
| CAS No. | 5689-33-8 |
|---|---|
| Product Name | 3-(Cyanomethyl)benzoic Acid |
| Molecular Formula | C9H7NO2 |
| Molecular Weight | 161.16 g/mol |
| IUPAC Name | 3-(cyanomethyl)benzoic acid |
| Standard InChI | InChI=1S/C9H7NO2/c10-5-4-7-2-1-3-8(6-7)9(11)12/h1-3,6H,4H2,(H,11,12) |
| Standard InChIKey | DATIHVJZEPOWPT-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)C(=O)O)CC#N |
| Canonical SMILES | C1=CC(=CC(=C1)C(=O)O)CC#N |
| Synonyms | α-Cyano-m-toluic Acid; 3-Carboxyphenylacetonitrile; m-(Cyanomethyl)benzoic Acid |
| PubChem Compound | 15520851 |
| Last Modified | Nov 11 2021 |
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